3-amino-N-pyridin-4-ylpyrazine-2-carboxamide

• IUPAC Name: 3-amino-N-pyridin-4-ylpyrazine-2-carboxamide
• InChI: InChI=1S/C10H9N5O/c11-9-8(13-5-6-14-9)10(16)15-7-1-3-12-4-2-7/h1-6H,(H2,11,14)(H,12,15,16)
• InChI Key: NFWGVWBPQOUVMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1NC(=O)C2=NC=CN=C2N
• Molecular Formula: C10H9N5O
• Molecular Weight: 215.21 g/mol

Description

3-amino-N-pyridin-4-ylpyrazine-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is known for its unique structure and properties, which make it suitable for various applications.

Scientific Research Applications

3-amino-N-pyridin-4-ylpyrazine-2-carboxamide has been found to have various scientific research applications, including its use as a building block for the synthesis of various compounds with potential biological activities. This compound has been used in the synthesis of various anticancer agents, antiviral agents, and antibacterial agents. It has also been used in the synthesis of various compounds with potential applications in the treatment of neurological disorders.

Mechanism of Action

The mechanism of action of 3-amino-N-pyridin-4-ylpyrazine-2-carboxamide is not fully understood. However, it is believed to act through various pathways, including the inhibition of enzymes involved in the biosynthesis of nucleic acids, inhibition of protein synthesis, and disruption of cell membrane integrity.
Biochemical and Physiological Effects:
3-amino-N-pyridin-4-ylpyrazine-2-carboxamide has been found to have various biochemical and physiological effects, including its ability to inhibit the growth of cancer cells, inhibit the replication of viruses, and inhibit the growth of bacteria. It has also been found to have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-amino-N-pyridin-4-ylpyrazine-2-carboxamide in lab experiments is its unique structure and properties, which make it suitable for various applications. However, one of the limitations is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are various future directions for the research and development of 3-amino-N-pyridin-4-ylpyrazine-2-carboxamide. One of the future directions is the synthesis of new derivatives with improved properties and activities. Another future direction is the investigation of its potential applications in the treatment of other diseases, including cardiovascular diseases and metabolic disorders. Additionally, the investigation of its mechanism of action and its interactions with other molecules can provide valuable insights into its potential applications.
In conclusion, 3-amino-N-pyridin-4-ylpyrazine-2-carboxamide is a chemical compound with significant potential in various fields, including medicinal chemistry, biochemistry, and pharmacology. Its unique structure and properties make it suitable for various applications, and its potential applications in the treatment of various diseases make it an exciting area of research. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions discussed in this paper provide valuable insights into the potential of this compound.

Synthesis Methods

The synthesis of 3-amino-N-pyridin-4-ylpyrazine-2-carboxamide can be achieved through various methods, including the reaction of 2-aminopyrazine-4-carboxamide with pyridine-4-carboxylic acid chloride in the presence of a base. The reaction is carried out in a suitable solvent, and the product is isolated through filtration and purification. Other methods include the reaction of 2-amino-4-chloropyridine with pyrazine-2-carboxylic acid in the presence of a base.